5-Chloro-2-(4-methyl-imidazol-1-yl)-benzonitrile
Cat. No. B8362456
M. Wt: 217.65 g/mol
InChI Key: HIACRVUPDQVTKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07507729B2
Procedure details
As described for example 84a, 5-chloro-2-fluoro-benzonitrile was reacted with 4-methylimidazole and potassium carbonate for 20 h at 90° C. After aqueous workup and crystallization from ethyl acetate the title compound was obtained as a white solid (yield: 63%). MS: m/e=218.2 [M+H]+.
Name
Yield
63%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[CH:4][C:5](F)=[C:6]([CH:9]=1)[C:7]#[N:8].[CH3:11][C:12]1[N:13]=[CH:14][NH:15][CH:16]=1.C(=O)([O-])[O-].[K+].[K+]>>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([N:15]2[CH:16]=[C:12]([CH3:11])[N:13]=[CH:14]2)=[C:6]([CH:9]=1)[C:7]#[N:8] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1C=CC(=C(C#N)C1)F
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC=1N=CNC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After aqueous workup and crystallization from ethyl acetate the title compound
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C=CC(=C(C#N)C1)N1C=NC(=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 63% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
